![molecular formula C7H17N2O2+ B1243994 (R)-carnitinamide](/img/structure/B1243994.png)
(R)-carnitinamide
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Overview
Description
(R)-carnitinamide is a carnitinamide and an amino acid amide. It derives from a (R)-carnitine. It is an enantiomer of a (S)-carnitinamide.
Scientific Research Applications
Entrainment and Resolution
(R)-carnitinamide, as a synthetic precursor to (R)-carnitine, has been a focal point in research due to its low-cost production from racemic carnitinamide. Studies have shown efficient resolution of carnitinamide chloride by preferential crystallization from methanol using a simple entrainment procedure. This process does not require the transformation of the chloride into other salts or the use of specific solvent systems, which simplifies the production of this compound (Pallavicini et al., 2008).
Enantiomer Systems and Characterization
Further investigation into the enantiomer systems formed by different salts of carnitinamide, such as chloride, nitrate, and sulfate, has been conducted. Differential Scanning Calorimetry (DSC) and Infrared (IR) analyses have revealed that these salts produce different types of racemates, offering insights into the stereotechnology of carnitinamide (Pallavicini et al., 2007).
Chemical Transformations and Applications
Research has explored the chemical transformations of carnitinamide chloride, such as chlorination at the amide nitrogen. This has led to the production of various compounds, including 5-aminomethyl-2-oxazolidinones, through a sequence of reactions. These developments have applications in producing enantiomers for various chemical and pharmaceutical purposes (Bolchi et al., 2012).
Properties
Molecular Formula |
C7H17N2O2+ |
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Molecular Weight |
161.22 g/mol |
IUPAC Name |
[(2R)-4-amino-2-hydroxy-4-oxobutyl]-trimethylazanium |
InChI |
InChI=1S/C7H16N2O2/c1-9(2,3)5-6(10)4-7(8)11/h6,10H,4-5H2,1-3H3,(H-,8,11)/p+1/t6-/m1/s1 |
InChI Key |
KWIXGIMKELMNGH-ZCFIWIBFSA-O |
Isomeric SMILES |
C[N+](C)(C)C[C@@H](CC(=O)N)O |
Canonical SMILES |
C[N+](C)(C)CC(CC(=O)N)O |
Origin of Product |
United States |
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